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Compound of Interest

Compound Name: 4-Chlorotetrahydropyran

Cat. No.: B167756 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 4-Chlorotetrahydropyran
waste. The following information is compiled to address potential issues encountered during

laboratory experiments.

Frequently Asked Questions (FAQs)
1. How should I properly store 4-Chlorotetrahydropyran?

To ensure the stability and safety of 4-Chlorotetrahydropyran, it should be stored in a cool,

dry, and well-ventilated area.[1][2] Keep the container tightly closed and shielded from light, as

chlorinated compounds can be light-sensitive.[1] It is crucial to store it away from incompatible

materials such as strong oxidizing agents and strong bases.[1][2]

2. What are the immediate first aid measures in case of exposure to 4-
Chlorotetrahydropyran?

In the event of accidental exposure, prompt action is critical.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] If skin

irritation persists, seek medical attention.[4]

Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3][4]
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Inhalation: Move the individual to fresh air. If they are not breathing, administer artificial

respiration and seek immediate medical attention.[3][4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and consult a physician

immediately.[3]

3. What personal protective equipment (PPE) is required when handling 4-
Chlorotetrahydropyran?

Appropriate PPE is mandatory to prevent exposure. This includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).[5]

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[2][3] A face

shield may be necessary if there is a risk of splashing.[5]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[1] If

ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.[2][3]

4. How should I dispose of 4-Chlorotetrahydropyran waste?

4-Chlorotetrahydropyran is a halogenated organic compound and a flammable liquid;

therefore, it must be disposed of as hazardous waste.[4][6]

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[3]

Do not mix it with non-halogenated solvent waste.

Disposal Method: The recommended method of disposal is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[3] Contact your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service to arrange for pickup and disposal.[3]

Environmental Precautions: Do not allow the product to enter drains or the environment.[3][4]

5. What should I do in case of a 4-Chlorotetrahydropyran spill?
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For a small laboratory spill:

Evacuate and Alert: Alert others in the vicinity and evacuate the immediate area if necessary.

Ensure Safety: Remove all sources of ignition and ensure adequate ventilation.[4]

Don PPE: Wear the appropriate personal protective equipment as outlined above.

Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a

commercial spill kit, to contain the spill.[4]

Clean-up: Carefully collect the absorbed material using non-sparking tools and place it in a

suitable, closed container for disposal as hazardous waste.[3][4][6]

Decontaminate: Clean the spill area with soap and water.

Report: Report the spill to your laboratory supervisor and EHS department.

For large spills, evacuate the area and contact your institution's emergency response team

immediately.
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Issue Possible Cause(s) Recommended Action(s)

Discoloration of 4-

Chlorotetrahydropyran (e.g.,

yellowing)

Impurities, slow decomposition

due to improper storage

(exposure to air, light, or

moisture), or reaction with the

container.

It is recommended to not use

the discolored reagent as the

purity is compromised, which

could affect experimental

outcomes. Dispose of it as

hazardous waste. Ensure

proper storage of new

containers.

Unexpected reaction

byproducts

The presence of impurities or

decomposition products in the

4-Chlorotetrahydropyran. The

compound may have partially

hydrolyzed, releasing HCl

which can catalyze side

reactions.

Consider purifying the 4-

Chlorotetrahydropyran before

use if purity is critical. Always

use freshly opened bottles for

sensitive reactions.

Inconsistent reaction yields

Variability in the quality of 4-

Chlorotetrahydropyran.

Potential degradation over

time.

Use a new, unopened bottle of

the reagent. Consider titrating

the reagent if an active

component's concentration is

in question.

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Chlorotetrahydropyran.
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Property Value Source(s)

Molecular Formula C₅H₉ClO [7]

Molecular Weight 120.58 g/mol [7]

Boiling Point 150 °C at 760 mmHg [4]

Flash Point 46 °C (114.8 °F) [4]

Density 1.114 g/mL at 25 °C [8]

Occupational Exposure Limits

(OELs)

No specific PEL or TLV has

been established for 4-

Chlorotetrahydropyran. For

halogenated anesthetic

agents, a NIOSH

Recommended Exposure Limit

(REL) of 2 ppm as a ceiling

limit over one hour has been

suggested.[3][9]

[3][9]

Experimental Protocols
Protocol 1: Small-Scale Spill Clean-up
Objective: To safely clean up a small spill (less than 100 mL) of 4-Chlorotetrahydropyran in a

laboratory setting.

Materials:

Appropriate PPE (nitrile gloves, safety goggles, lab coat)

Inert absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

Non-sparking scoop and brush

Sealable container for hazardous waste, properly labeled

Soap and water
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Paper towels

Procedure:

Immediate Actions:

Alert personnel in the immediate area.

If the spill is in a fume hood, keep the sash at the lowest practical height.

If the spill is outside a fume hood, ensure the area is well-ventilated and eliminate all

ignition sources.

Don PPE: Put on chemical-resistant gloves, safety goggles, and a lab coat.

Containment:

Cover the spill with the inert absorbent material, starting from the outside and working

inwards to prevent spreading.

Absorption:

Allow the absorbent material to fully absorb the liquid.

Collection:

Using a non-sparking scoop and brush, carefully collect the contaminated absorbent

material.

Place the collected material into a designated, sealable hazardous waste container.

Decontamination:

Wipe the spill area with a cloth or paper towels dampened with soap and water.

Place all cleaning materials into the hazardous waste container.

Waste Disposal:
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Seal the hazardous waste container and label it clearly with its contents ("4-
Chlorotetrahydropyran spill debris").

Arrange for disposal through your institution's EHS department.

Final Steps:

Remove and dispose of contaminated gloves in the hazardous waste container.

Wash hands thoroughly with soap and water.

Protocol 2: Decontamination of Glassware
Objective: To safely decontaminate glassware that has come into contact with 4-
Chlorotetrahydropyran.

Materials:

Appropriate PPE (nitrile gloves, safety goggles, lab coat)

Acetone (or another suitable organic solvent)

Detergent and water

Designated hazardous waste container for the initial rinse

Procedure:

Initial Rinse (in a fume hood):

Wearing appropriate PPE, rinse the glassware with a small amount of acetone to remove

residual 4-Chlorotetrahydropyran.

Collect this initial rinse in a designated hazardous waste container for halogenated organic

waste.

Second Rinse:

Perform a second rinse with acetone and collect it in the same hazardous waste container.
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Washing:

Wash the glassware thoroughly with detergent and water.

Final Rinse:

Rinse the glassware with deionized water.

Drying:

Allow the glassware to air dry or place it in a drying oven.

Visualizations
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Spill Occurs

Alert Personnel & Supervisor

Evacuate Area (if necessary)

Don Appropriate PPE

Assess Spill Size

Small Spill (<100 mL)

Small

Large Spill (>100 mL)

Large

Contain with Absorbent Material

Contact Emergency Response

Clean Up with Non-Sparking Tools

Decontaminate Area

Dispose of Waste

Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Chlorotetrahydropyran spill.
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4-Chlorotetrahydropyran Waste Generated

Is the waste mixed with other chemicals?

Pure or minimally contaminated waste

No

Mixed waste

Yes

Collect in a designated, labeled, sealed container for halogenated waste

Check compatibility of mixed waste components

Components are compatible

Yes

Components are incompatible

No

Segregate waste streams

Contact EHS or licensed disposal service for pickup

Incineration is the required disposal method

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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